Cas no 893093-20-4 (2-(2-bromobenzamido)-N-methyl-4H,5H,6H-cyclopentabthiophene-3-carboxamide)

• Product Name: 2-(2-bromobenzamido)-N-methyl-4H,5H,6H-cyclopentabthiophene-3-carboxamide
• CAS No: 893093-20-4
• MF: C₁₆H₁₅BrN₂O₂S
• MW: 379.271501779556
• CID: 6566097
• Update Time: 2025-06-13

2-(2-bromobenzamido)-N-methyl-4H,5H,6H-cyclopentabthiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromobenzamido)-N-methyl-4H,5H,6H-cyclopentabthiophene-3-carboxamide
• 2-[(2-bromobenzoyl)amino]-N-methyl-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide

• Inchi： 1S/C16H15BrN2O2S/c1-18-15(21)13-10-6-4-8-12(10)22-16(13)19-14(20)9-5-2-3-7-11(9)17/h2-3,5,7H,4,6,8H2,1H3,(H,18,21)(H,19,20)
• InChI Key： HVASSJBFZRECMG-UHFFFAOYSA-N
• SMILES： C12CCCC=1C(C(NC)=O)=C(NC(=O)C1=CC=CC=C1Br)S2

Additional information on 2-(2-bromobenzamido)-N-methyl-4H,5H,6H-cyclopentabthiophene-3-carboxamide

Introduction to 2-(2-bromobenzamido)-N-methyl-4H,5H,6H-cyclopentabthiophene-3-carboxamide (CAS No. 893093-20-4) and Its Emerging Applications in Chemical Biology

The compound 2-(2-bromobenzamido)-N-methyl-4H,5H,6H-cyclopentabthiophene-3-carboxamide (CAS No. 893093-20-4) represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. As a structurally complex molecule, it combines the rigidity of the cyclopentabthiophene core with the functional versatility of the benzamido and carboxamide groups. This unique architecture has garnered significant attention in recent years due to its potential applications in drug discovery and material science.

At the heart of this compound's appeal lies its molecular framework. The cyclopentabthiophene scaffold, characterized by its fused thiophene rings, is well-documented for its role in medicinal chemistry. Thiophenes are prevalent in natural products and pharmaceuticals, exhibiting a wide range of biological activities. The introduction of additional rings into this system enhances steric hindrance while preserving electronic properties conducive to interactions with biological targets. In particular, the 4H,5H,6H-cyclopentabthiophene moiety contributes to a stable aromatic system with potential for π-stacking interactions, which are crucial for binding affinity in drug design.

The amide functionalities at the 2-position (as part of the 2-bromobenzamido group) and the 3-position (-N-methyl-4H,5H,6H-cyclopentabthiophene-3-carboxamide) introduce further layers of reactivity and binding potential. The bromobenzamido group, in particular, serves as a versatile handle for further derivatization via cross-coupling reactions or as a recognition element for specific protein targets. Meanwhile, the methyl-substituted carboxamide at the 3-position modulates electronic properties and solubility characteristics, making the compound more amenable to formulation in biological assays.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacokinetic profiles of such complex molecules. Studies utilizing molecular dynamics simulations have suggested that the rigid cyclopentabthiophene core enhances binding stability to target proteins by minimizing conformational entropy loss upon binding. Furthermore, the presence of halogen atoms (in this case, bromine) has been shown to improve metabolic stability through electronic effects that hinder oxidative degradation pathways.

In terms of biological activity, preliminary screening efforts have highlighted potential interactions with enzymes involved in metabolic pathways relevant to inflammation and cancer biology. The benzamido moiety is particularly noteworthy for its historical role as a pharmacophore in nonsteroidal anti-inflammatory drugs (NSAIDs). While direct analogs are rare, structural analogs featuring similar amide linkages have demonstrated efficacy in preclinical models. The cyclopentabthiophene system may further enhance bioavailability by optimizing lipophilicity while avoiding promiscuous binding that could lead to off-target effects.

The synthesis of this compound presents an interesting challenge due to its multi-ring architecture and sensitive functional groups. Current methodologies involve multi-step sequences starting from commercially available precursors such as 2-bromoaniline and cyclopentadiene derivatives. Advances in transition-metal catalysis have streamlined key transformations, including cyclization steps that establish the thiophene rings with high regioselectivity. Solvent optimization has also played a critical role; polar aprotic solvents like dimethylformamide (DMF) or acetonitrile are often employed to facilitate amide bond formation while maintaining reaction homogeneity.

From an industrial perspective, scalability remains a key consideration for compounds like this one. Continuous flow chemistry has emerged as a promising alternative to batch processing for constructing complex heterocycles due to improved reproducibility and energy efficiency. Pilot-scale reactors equipped with specialized catalysts have been used to produce kilograms of material suitable for preclinical development without compromising purity or yield.

The integration of machine learning into synthetic planning has further accelerated discovery efforts around this class of molecules. Predictive models trained on high-throughput experimental data can suggest optimal reaction conditions or predict structural modifications that enhance desired properties such as solubility or bioavailability before experimental validation is required.

Looking ahead, interdisciplinary collaboration between medicinal chemists and computational biologists will be essential for unlocking the full potential of this compound class. Structure-based design approaches combined with machine learning-assisted virtual screening promise to reduce attrition rates during drug development by prioritizing candidates with optimized physicochemical properties alongside strong biological activity profiles.